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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-5104 is a potent and selective inhibitor of mutant forms of the epidermal growth factor
receptor (EGFR), including those with the L858R/T790M mutations.[1][2][3] It is an active,
demethylated metabolite of the third-generation EGFR tyrosine kinase inhibitor, AZD9291
(osimertinib).[1][2] Due to its significant activity against resistance mutations in non-small cell
lung cancer (NSCLC), AZ-5104 is a critical tool in cancer research and drug development.[3]
Proper preparation of AZ-5104 stock solutions is paramount for obtaining accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing stock solutions of AZ-5104 due to its excellent solubilizing capacity for this
compound.

This document provides a detailed protocol for the preparation, storage, and handling of AZ-
5104 stock solutions in DMSO for in vitro and in vivo preclinical research applications.

Data Presentation
Physicochemical Properties of AZ-5104
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Property Value Source(s)

CAS Number 1421373-98-9 [1][3]

Molecular Formula C27H31N702 [11[415]

Molecular Weight 485.58 g/mol [11[4115]

Appearance White to yellow solid [5]

Purity >95% [3][6]
Solubility of AZ-5104

Solvent Solubility Source(s)

DMSO > 28 mg/mL (= 57.66 mM) [1112]

30 mg/mL [3]

Ethanol 30 mg/mL [3]

Water < 0.1 mg/mL (insoluble) [1]

Ethanol:PBS (pH 7.2) (1:1)

0.5 mg/mL

[3]

K Soluti : ide f ] :

Desired Stock
Concentration

Volume of DMSO

Mass of AZ-5104 Required

10 mM 1mL 4.86 mg
20 mM 1mL 9.71 mg
50 mM 1mL 24.28 mg
1mM 2.0594 mL 1mg

5 mM 0.4119 mL 1mg

10 mM 0.2059 mL 1mg
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Experimental Protocols

Materials and Equipment
e AZ-5104 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil to protect from light)
Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves.

Protocol for Preparing a 10 mM AZ-5104 Stock Solution
in DMSO

o Safety Precautions: Conduct all procedures within a chemical fume hood or on a bench with
adequate ventilation. Wear appropriate PPE to avoid inhalation, ingestion, or skin contact.

Calculation: To prepare 1 mL of a 10 mM stock solution of AZ-5104 (MW = 485.58 g/mol ),
the required mass is calculated as follows: Mass (g) = Concentration (mol/L) x Volume (L) x
Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x 1 mL x 485.58 g/mol = 4.8558 mg

Weighing: Carefully weigh approximately 4.86 mg of AZ-5104 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the AZ-
5104 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A brief sonication or gentle warming in a 37°C water bath can be used
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to aid dissolution if necessary. Visually inspect the solution to ensure it is clear and free of
particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile tubes.[7] Store the aliquots at -20°C or -80°C for long-term stability.[5][7] Stock
solutions stored at -20°C are typically stable for at least one year, and for up to two years at
-80°C.[5]

o Labeling: Clearly label all aliquots with the compound name ("AZ-5104"), concentration (10
mM), solvent (DMSO), date of preparation, and aliquot volume.

Protocol for Diluting the Stock Solution for Cell-Based
Assays

For cell-based experiments, the high concentration of DMSO in the stock solution must be
diluted to a final concentration that is non-toxic to the cells, typically below 0.5%.[7]

 Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,
it is advisable to perform a serial dilution. For example, to achieve a final concentration of 10
UM in your cell culture medium:

o First, prepare an intermediate dilution by adding 10 uL of the 10 mM stock solution to 990
uL of cell culture medium to make a 100 uM solution.

» Final Working Solution: Add the appropriate volume of the intermediate solution to your cell
culture wells to reach the desired final concentration. For instance, add 100 pL of the 100 pM
intermediate solution to 900 pL of cell culture medium in a well to achieve a final
concentration of 10 pM.

o Control: It is crucial to include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the cell culture medium without the compound.[7]

Mandatory Visualizations
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Caption: Workflow for preparing AZ-5104 stock solution in DMSO.
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Caption: Inhibition of the EGFR signaling pathway by AZ-5104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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